N-[(2R)-1-[[(2S,3R,4S)-1-Cyclohexyl-4-cyclopropyl-3,4-dihydroxybutan-2-yl]amino]-1-oxo-3-(1,3-thiazol-4-yl)propan-2-yl]-1H-benzimidazole-2-carboxamide

• CAS No.: 134362-79-1
• Product Name: N-[(2R)-1-[[(2S,3R,4S)-1-Cyclohexyl-4-cyclopropyl-3,4-dihydroxybutan-2-yl]amino]-1-oxo-3-(1,3-thiazol-4-yl)propan-2-yl]-1H-benzimidazole-2-carboxamide
• Molecular Formula: C27H35N5O4S
• Molecular Weight: 525.7 g/mol
• IUPAC Name: N-[(2R)-1-[[(2S,3R,4S)-1-cyclohexyl-4-cyclopropyl-3,4-dihydroxybutan-2-yl]amino]-1-oxo-3-(1,3-thiazol-4-yl)propan-2-yl]-1H-benzimidazole-2-carboxamide
• Standard InChI: InChI=1S/C27H35N5O4S/c33-23(17-10-11-17)24(34)21(12-16-6-2-1-3-7-16)31-26(35)22(13-18-14-37-15-28-18)32-27(36)25-29-19-8-4-5-9-20(19)30-25/h4-5,8-9,14-17,21-24,33-34H,1-3,6-7,10-13H2,(H,29,30)(H,31,35)(H,32,36)/t21-,22+,23-,24+/m0/s1
• Standard InChIKey: JHRSGCIIDRWHCD-UARRHKHWSA-N
• Isomeric SMILES: C1CCC(CC1)C[C@@H]([C@H]([C@H](C2CC2)O)O)NC(=O)[C@@H](CC3=CSC=N3)NC(=O)C4=NC5=CC=CC=C5N4
• SMILES: C1CCC(CC1)CC(C(C(C2CC2)O)O)NC(=O)C(CC3=CSC=N3)NC(=O)C4=NC5=CC=CC=C5N4
• Canonical SMILES: C1CCC(CC1)CC(C(C(C2CC2)O)O)NC(=O)C(CC3=CSC=N3)NC(=O)C4=NC5=CC=CC=C5N4
• Appearance: Solid powder
• Description: Ro 0437626, also known as RO116-6446/008 is a P2X1-selective antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: RO1166446/008; RO116 6446/008; RO116-6446/008; RO116-6446008; RO-0437626; RO 0437626; RO0437626.
• Reference: 1: King BF, Knowles ID, Burnstock G, Ramage AG. Investigation of the effects of P2 purinoceptor ligands on the micturition reflex in female urethane-anaesthetized rats. Br J Pharmacol. 2004 Jun;142(3):519-30. Epub 2004 May 17. PubMed PMID: 15148261; PubMed Central PMCID: PMC1574961.
• PubChem Compound: 11663667
• Last Modified: Nov 11 2021